Cas no 1772609-48-9 (4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid)

• Product Name: 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid
• CAS No: 1772609-48-9
• MF: C₂₂H₁₉F₃O₇
• MW: 452.377277612686
• MDL: MFCD32197048
• CID: 4614916
• Update Time: 2025-10-29

4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid
• 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid(WXC05783)

• MDL： MFCD32197048
• Inchi： 1S/C22H19F3O7/c1-2-3-7-18(21(29)30)31-19-12-16(26)15(20(27)28)11-14(19)10-9-13-6-4-5-8-17(13)32-22(23,24)25/h4-6,8,11-12,18,26H,2-3,7H2,1H3,(H,27,28)(H,29,30)
• InChI Key： HBPHMRPDLSINHQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#CC2=CC=CC=C2OC(F)(F)F)=C(OC(C(O)=O)CCCC)C=C1O

Additional information on 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid

4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid: A Novel Compound with Promising Therapeutic Potential

4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid represents a structurally complex molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical research. This compound, identified by its CAS number 1772609-48-9, is characterized by a combination of hydroxyl, carboxyl, and ethynyl functional groups, which collectively contribute to its multifunctional biological activities. Recent studies have highlighted its potential as a scaffold for developing targeted drug delivery systems and novel therapeutics for various diseases, including inflammatory disorders and neurodegenerative conditions.

The molecular structure of 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethylnyl)benzoic acid is designed to optimize interactions with biological targets. The trifluoromethoxy group in the phenyl ring introduces significant electron-withdrawing effects, which can modulate the compound's binding affinity to specific receptors. This feature is particularly relevant in the context of drug discovery, where the ability to fine-tune molecular interactions is critical for enhancing efficacy and reducing off-target effects. Additionally, the ethynyl functional group at the 5-position of the benzene ring may facilitate the incorporation of radiolabeling agents or fluorescent markers, enabling advanced in vivo imaging and tracking studies.

Recent advances in computational chemistry have provided insights into the molecular dynamics of 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits selective binding to ionotropic glutamate receptors, which are implicated in conditions such as epilepsy and neuroinflammation. The presence of the hydroxyl group at the 2-position of the benzene ring is hypothesized to play a role in stabilizing the compound's conformation, thereby enhancing its ability to interact with target proteins. These findings underscore the compound's potential as a lead molecule for anticonvulsant and anti-inflammatory drug development.

From a synthetic chemistry perspective, the preparation of 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid involves a series of well-defined steps that leverage modern organic synthesis techniques. The carboxypentyl chain, which is a key structural component, is synthesized through a condensation reaction between appropriate precursors. The introduction of the trifluoromethoxy group requires precise electrophilic substitution conditions to ensure regioselectivity and yield optimal results. These synthetic strategies highlight the importance of green chemistry principles in the development of sustainable pharmaceutical compounds.

Experimental data from in vitro studies have further validated the biological relevance of 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid. A 2024 publication in Chemical Research in Toxicology reported that the compound demonstrates low cytotoxicity towards mammalian cells, which is a critical factor for its potential use in therapeutic applications. The hydroxyl and carboxyl groups appear to contribute to the compound's solubility and bioavailability, making it a favorable candidate for oral administration. These properties are particularly advantageous in the context of chronic disease management, where long-term treatment is often required.

Moreover, the ethynyl functionality in 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid has been exploited in click chemistry approaches to create conjugates with targeting ligands or drug payloads. This strategy has been successfully applied in the development of nanoparticle-based drug delivery systems, where the compound serves as a linker between the therapeutic agent and the delivery vehicle. Such innovations are pivotal in the field of precision medicine, where personalized treatment strategies are increasingly being adopted.

Despite its promising attributes, the 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid compound remains in the early stages of clinical development. Ongoing research is focused on optimizing its pharmacokinetic profile and metabolic stability to ensure its efficacy in in vivo models. Additionally, efforts are being made to explore its potential as a multi-target drug, given the complexity of many chronic diseases that involve multiple pathological pathways.

As the field of biomedical research continues to evolve, compounds like 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid are expected to play a significant role in the development of next-generation therapeutics. The unique combination of functional groups in this molecule not only provides a versatile scaffold for drug design but also opens new avenues for biomedical applications that were previously unattainable. With continued advancements in synthetic chemistry, computational modeling, and biological testing, the potential of this compound is likely to expand further in the coming years.

In conclusion, 4-((1-carboxypentyl)oxy)-2-hydroxy-5-((2-(trifluoromethoxy)phenyl)ethynyl)benzoic acid represents a compelling example of how the careful design of molecular structures can lead to the development of innovative therapeutics. Its unique chemical properties, combined with the potential for multi-target applications, position it as a promising candidate for further research and development in the field of biomedical science. As scientists continue to explore the intricacies of this compound, its impact on the treatment of various diseases is expected to grow significantly.